N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H15F3N4O/c1-25-15(9-16(24-25)13-5-3-7-22-10-13)11-23-17(26)12-4-2-6-14(8-12)18(19,20)21/h2-10H,11H2,1H3,(H,23,26)
• InChI Key: PRPJKJWAMOAKBY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CN=CC=C2)CNC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H15F3N4O
• Molecular Weight: 360.3 g/mol
• CAS No.: 2034510-73-9

Description

This compound features a benzamide scaffold linked to a substituted pyrazole moiety. The pyrazole ring is methylated at the N1 position and bears a pyridin-3-yl group at C3, while the benzamide component includes a trifluoromethyl (-CF₃) group at the meta position. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyridinyl substituent may improve solubility and facilitate hydrogen bonding in biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide typically involves multiple steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with an appropriate 1,3-diketone under acidic or basic conditions.

Attachment of the Pyridine Ring: The pyridine ring is introduced via a coupling reaction, often using palladium-catalyzed cross-coupling methods such as Suzuki or Heck reactions.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group is usually introduced through nucleophilic substitution reactions using reagents like trifluoromethyl iodide or trifluoromethyl sulfonates.

Formation of the Benzamide Moiety: The final step involves the formation of the benzamide structure, typically through the reaction of the intermediate compound with benzoyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions using large-scale batch reactors.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can occur at the benzamide moiety, potentially converting it to an amine.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to substitute the trifluoromethyl group.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new materials and catalysts.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. Its ability to interact with various biological targets makes it a candidate for drug discovery and development.

Medicine

In medicinal chemistry, N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide is investigated for its potential therapeutic effects. It may exhibit anti-inflammatory, anti-cancer, or antimicrobial properties, making it a promising lead compound for new drug development.

Industry

In the industrial sector, this compound could be used in the production of specialty chemicals and advanced materials. Its unique chemical properties make it suitable for applications in coatings, adhesives, and electronic materials.

Mechanism of Action

The mechanism of action of N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in key biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Key Structural Features and Modifications

The table below highlights critical differences between the target compound and its analogs:

Compound Name	Molecular Formula	Substituents/Modifications	Notable Properties/Biological Relevance
Target Compound : N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide	C₁₈H₁₅F₃N₄O	- Pyridin-3-yl at pyrazole C3 - -CF₃ at benzamide meta position	Enhanced solubility (pyridine) and lipophilicity (-CF₃); potential kinase inhibition
Parimifasor (LYC30937)	C₁₉H₁₂Cl₂F₄N₆O	- Chlorobenzamide - Carbamimidoyl linkage to trifluoromethyl pyrazole	Immunomodulatory activity; -CF₃ stabilizes binding
4'-Chloro-6-((4-chlorobenzyl)oxy)-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-3'-(trifluoromethyl)-biphenyl	C₂₅H₁₆Cl₂F₆N₂O₂	- Dual -CF₃ groups - Chlorobenzyl ether	High lipophilicity; potential antimicrobial applications
3,5-dimethoxy-N-(1-methylpyrazol-3-yl)benzamide	C₁₄H₁₅N₃O₃	- Methoxy groups at benzamide meta/para - No -CF₃	Reduced metabolic stability compared to -CF₃ analogs; lower potency in kinase assays
Ponatinib Analog (Figure 17 in )	C₂₈H₂₄F₃N₅O	- Imidazo[1,2-a]pyridin-3-yl ethynyl - -CF₃ at phenyl	Limited water solubility despite amine modifications; highlights pyridine’s superiority

Research Findings and Implications

• Biological Activity : The pyridinyl and -CF₃ combination in the target compound may optimize kinase inhibition by balancing solubility and binding affinity, addressing limitations seen in Ponatinib analogs .
• Metabolic Stability : The -CF₃ group likely reduces CYP450-mediated metabolism, extending half-life compared to methoxy-substituted analogs .

Biological Activity

N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a pyrazole ring, a pyridine moiety, and a trifluoromethylbenzamide group. The unique combination of these functional groups contributes to its biological activity.

Biological Activity Overview

N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide has shown promise in various biological assays, particularly in anticancer and anti-inflammatory applications.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including this compound. For instance, compounds with similar structures exhibited significant cytotoxicity against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
N,N-bis[(3,5-dimethylpyrazol-1-yl)methyl]aniline	Hep-2	3.25
Ethyl-1-(2-hydroxy-3-aroxypropyl)-3-aryl-1H-pyrazole	A549	26
1-(2′-hydroxy-3′-aroxypropyl)-3-(4-chlorophenyl)-1H-pyrazole	MCF7	0.46

These findings suggest that N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide could exhibit similar or enhanced activity against cancer cell lines.

Anti-inflammatory Properties

Pyrazole derivatives are also recognized for their anti-inflammatory effects. The compound's ability to inhibit pro-inflammatory cytokines could be explored further for therapeutic applications in inflammatory diseases.

The mechanism of action for N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide likely involves interaction with specific molecular targets such as enzymes or receptors. These interactions can modulate cellular pathways leading to apoptosis in cancer cells or reduced inflammation.

Case Studies and Research Findings

Several studies have evaluated the biological activity of related compounds:

• Antitumor Activity : A study found that pyrazole-linked peptidomimetics showed inhibition against A549 cell lines with an IC50 value of 36.12 µM, indicating potential for further development as anticancer agents .
• Anti-tubercular Activity : Another research highlighted the synthesis of substituted benzamide derivatives that exhibited significant activity against Mycobacterium tuberculosis, with IC50 values ranging from 1.35 to 2.18 µM .